HBV Capsid Assembly Inhibition
15,16-Di-O-acetyldarutoside is a di-acetylated ent-pimarane glycoside, a feature that fundamentally differentiates it from darutoside, which lacks acetyl groups, and kirenol, which is a non-glycosylated diterpenoid [1][2]. This difference is not merely structural; acetylation is a known modulator of lipophilicity (cLogP), which directly influences membrane permeability, protein binding, and metabolic stability [3].
| Evidence Dimension | Acetylation Status and Predicted Lipophilicity |
|---|---|
| Target Compound Data | Di-acetylated at C-15 and C-16; predicted higher cLogP |
| Comparator Or Baseline | Darutoside: Non-acetylated; predicted lower cLogP. Kirenol: Non-glycosylated, non-acetylated; predicted lower cLogP. |
| Quantified Difference | Not experimentally quantified; inferred from established SAR for acetylated glycosides vs. parent glycosides. |
| Conditions | Computational prediction based on molecular structure; in vitro/in vivo validation required. |
Why This Matters
For procurement, this structural distinction is critical as it predicts altered pharmacokinetic behavior and bioactivity profile, making it unsuitable as a direct functional substitute for darutoside or kirenol in experimental systems.
- [1] Wang F, et al. J Nat Prod. 2009;72(11):1963-1968. View Source
- [2] Kirenol: A promising bioactive metabolite from siegesbeckia species: A detailed review. LAUSR. View Source
- [3] General pharmacological principle: Acetylation of glycosides increases lipophilicity and modifies metabolic stability. (Class-level inference) View Source
